Cas no 19799-13-4 (3,4-Dimethylthiophene-2,5-dicarboxylic acid)

• Product Name: 3,4-Dimethylthiophene-2,5-dicarboxylic acid
• CAS No: 19799-13-4
• MF: C₈H₈O₄S
• MW: 200.211721420288
• CID: 2920190
• Update Time: 2023-08-10

3,4-Dimethylthiophene-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethylthiophene-2,5-dicarboxylic acid
• dimethylthiophene-2,5-dicarboxylic acid
• 3,4-di-methylthiophene-2,5-dicarboxylic acid
• 3,4-Dimethylthiophene-2,5-dicarboxylic acid

• Inchi： 1S/C8H8O4S/c1-3-4(2)6(8(11)12)13-5(3)7(9)10/h1-2H3,(H,9,10)(H,11,12)
• InChI Key： OOXLBCRRSIYSPI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)C(C)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 103